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Compound of Interest

Compound Name: Glyceryl caprylate-caprate

Cat. No.: B1139957

Abstract: This document provides a comprehensive technical overview of Glyceryl Caprylate-
Caprate, a multifunctional ingredient widely used in the cosmetic and personal care industries.
It details the compound's primary biological activities, including its role as an antimicrobial
agent, a skin-conditioning emollient, and a formulation stabilizer. The guide explores the
proposed mechanisms of action for these functions. Furthermore, it consolidates available data
on the cytotoxicity and safety profile of Glyceryl Caprylate-Caprate, drawing from safety
assessments and toxicological studies. Detailed protocols for key experimental assays relevant
to evaluating its bioactivity and cytotoxicity are provided for research and development
professionals.

Introduction

Glyceryl Caprylate/Caprate is a mixed ester composed of glycerin and a combination of
caprylic (C8) and capric (C10) fatty acids. These medium-chain fatty acids are typically derived
from vegetable sources such as coconut or palm kernel oil, making it a popular ingredient in
natural and organic formulations.[1] It is a clear or slightly yellowish, low-viscosity liquid that
serves several functions in cosmetic products, acting as an emollient, emulsifier, and
preservative.[2] Its versatility and favorable safety profile have led to its widespread use in
creams, lotions, serums, and hair care products.[2][3]

Biological Activities
Antimicrobial Activity
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A primary biological function of Glyceryl Caprylate-Caprate is its broad-spectrum antimicrobial
activity. It is particularly effective against gram-positive bacteria and yeasts.[4] This property
allows it to function as a natural preservative booster, enhancing the stability of cosmetic
formulations and reducing the need for traditional preservatives.[5][6] Studies have shown its
efficacy against common microbes such as Staphylococcus aureus and Malassezia species.[7]

[8]

The proposed mechanism of action is the disruption of microbial cell membranes.[6] Due to its
amphiphilic structure, the molecule integrates into the lipid bilayer of the microbial cell
membrane, compromising its integrity. This leads to increased permeability, leakage of
essential intracellular components, and ultimately, cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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